5-bromo-N,N-diphenyl-2-furamide

• IUPAC Name: 5-bromo-N,N-diphenylfuran-2-carboxamide
• InChI: InChI=1S/C17H12BrNO2/c18-16-12-11-15(21-16)17(20)19(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
• InChI Key: GFJKZHODYKTUDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C17H12BrNO2
• Molecular Weight: 342.2 g/mol

Description

5-bromo-N,N-diphenyl-2-furamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a furan derivative that has been shown to possess a wide range of biological activities, including antibacterial, antifungal, and antiviral properties.

Mechanism of Action

The mechanism of action of 5-bromo-N,N-diphenyl-2-furamide is not fully understood. However, it is believed to act by inhibiting the synthesis of bacterial cell walls and interfering with fungal cell membrane function. Additionally, it has been shown to inhibit the replication of HSV-1 and HSV-2 by blocking viral DNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. It does not exhibit any significant cytotoxicity against mammalian cells and has a low potential for inducing drug resistance. Furthermore, it has been shown to have a low propensity for inducing adverse effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-bromo-N,N-diphenyl-2-furamide in lab experiments is its broad-spectrum activity against bacteria, fungi, and viruses. It also has a relatively simple chemical structure, which makes it easy to synthesize and modify. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 5-bromo-N,N-diphenyl-2-furamide. One area of interest is the development of new derivatives with improved activity and pharmacokinetic properties. Another area of interest is the investigation of the compound's potential as a therapeutic agent for various infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential drug targets.

Synthesis Methods

The synthesis of 5-bromo-N,N-diphenyl-2-furamide can be achieved through a series of chemical reactions. One of the most common methods involves the reaction of 5-bromofuran-2-carboxylic acid with diphenylamine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

5-bromo-N,N-diphenyl-2-furamide has been extensively studied for its biological activities. It has been shown to possess antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). It also exhibits antifungal activity against various fungi, including Candida albicans. Moreover, this compound has been shown to possess antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).